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Compound of Interest

Compound Name: Hydrazine, (4-methoxycyclohexyl)-

Cat. No.: B1434770

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 1566478-35-0

This technical guide provides a comprehensive overview of (4-methoxycyclohexyl)hydrazine, a
versatile chemical intermediate with significant potential in organic synthesis and drug
discovery. Due to the limited availability of public data on this specific compound, this document
leverages established principles of hydrazine chemistry and data from analogous compounds
to present its likely properties, synthesis, and applications.

Chemical and Physical Properties

(4-methoxycyclohexyl)hydrazine is a substituted hydrazine featuring a methoxy-functionalized
cyclohexyl ring. While specific experimental data for this compound is not widely published, its
properties can be inferred from its structure and comparison with related molecules like
cyclohexylhydrazine. It is expected to be a reactive nucleophile, a characteristic central to its
utility in chemical synthesis.

Table 1: Physicochemical Data
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Property Value Source/Basis
CAS Number 1566478-35-0 Chemical Catalogs[1][2]
Molecular Formula C7H16N20 Calculated
Molecular Weight 144.22 g/mol Calculated
Expected to be a colorless to
Appearance pale yellow liquid or low- Analogy to similar hydrazines
melting solid
Boiling Point Not available
Melting Point Not available
Likely soluble in organic
N solvents like ethanol, General properties of
Solubility

methanol, and

dichloromethane

hydrazines

Synthesis and Experimental Protocols

A plausible synthetic route to (4-methoxycyclohexyl)hydrazine involves the reduction of the

corresponding N-nitrosoamine, which can be prepared from 4-methoxycyclohexylamine. This

multi-step synthesis is a standard method for producing substituted hydrazines.

Proposed Synthesis Workflow
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Caption: Proposed synthesis of (4-methoxycyclohexyl)hydrazine.

Experimental Protocol: Synthesis of (4-
methoxycyclohexyl)hydrazine

This protocol is a generalized procedure based on standard methods for hydrazine synthesis
and should be adapted and optimized for specific laboratory conditions.

o Step 1: Synthesis of 4-Methoxycyclohexylamine. To a solution of 4-methoxycyclohexanone in
methanol, add an excess of ammonium acetate and sodium cyanoborohydride. Stir the
reaction mixture at room temperature for 24 hours. Quench the reaction with water and
extract the product with an organic solvent. Purify by distillation or chromatography.

o Step 2: Synthesis of N-Nitroso-4-methoxycyclohexylamine. Dissolve 4-
methoxycyclohexylamine in aqueous hydrochloric acid and cool to 0-5°C. Add a solution of
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sodium nitrite in water dropwise, maintaining the temperature below 5°C. Stir for 1-2 hours.
The N-nitroso product will typically separate as an oil, which can be extracted.

e Step 3: Reduction to (4-methoxycyclohexyl)hydrazine. In a fume hood, prepare a suspension
of zinc dust in acetic acid. Add the N-nitroso-4-methoxycyclohexylamine dropwise with
vigorous stirring. The reaction is exothermic and should be cooled to maintain a temperature
of 20-30°C. After the addition is complete, stir for an additional 2-3 hours. Filter the reaction
mixture and neutralize the filtrate. Extract the product, (4-methoxycyclohexyl)hydrazine, and
purify by vacuum distillation.

Chemical Reactivity and Applications in Drug
Development

The primary utility of (4-methoxycyclohexyl)hydrazine in drug development lies in its role as a
precursor for the synthesis of more complex molecules, particularly hydrazones. Hydrazones
are a class of compounds known for a wide spectrum of biological activities.[3][4]

Hydrazone Formation: A Gateway to Bioactive Molecules

Hydrazines readily react with aldehydes and ketones to form hydrazones. This reaction is a
cornerstone of combinatorial chemistry and medicinal chemistry for generating libraries of
diverse compounds for biological screening.[4]

Reactants
. Aldehyde or Ketone
G4—methoxycyclohexyl)hydrazme) ( (R1-CO-R2) )
y \ 4
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Caption: General reaction for the formation of hydrazones.
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Experimental Protocol: Synthesis of a (4-
methoxycyclohexyl)hydrazone Derivative

This protocol provides a general method for the synthesis of hydrazones from (4-
methoxycyclohexyl)hydrazine.

o Dissolve one equivalent of (4-methoxycyclohexyl)hydrazine in methanol or ethanol.
e Add a slight excess (1.1 equivalents) of the desired aldehyde or ketone to the solution.
o Add a catalytic amount of a weak acid, such as acetic acid, to the reaction mixture.

 Stir the mixture at room temperature or gently reflux for 2-4 hours, monitoring the reaction by
thin-layer chromatography (TLC).

e Upon completion, cool the reaction mixture to induce crystallization of the hydrazone
product.

e Collect the solid product by filtration and wash with cold solvent.

If necessary, purify the product further by recrystallization.

Biological Significance of Hydrazine Derivatives

Hydrazine-containing compounds and their derivatives, such as hydrazones, have
demonstrated a broad range of pharmacological activities, making them valuable scaffolds in
drug discovery.[4][5]

Table 2: Reported Biological Activities of Hydrazone Derivatives
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Biological Activity Description References

o ) Effective against various
Antimicrobial . ) ] [4][6]
strains of bacteria and fungi.

Exhibit cytotoxic effects
Anticancer against various cancer cell [31[7]

lines.

Show potential in the
Anticonvulsant management of epilepsy and [4107]

other seizure disorders.

Possess anti-inflammatory
roperties, potentially through
Anti-inflammatory P p o P ) Y g 3171
the inhibition of inflammatory

mediators.

Active against Mycobacterium
Antitubercular tuberculosis, including drug- [6]

resistant strains.

The cyclohexyl moiety in (4-methoxycyclohexyl)hydrazine can contribute to favorable
pharmacokinetic properties, such as increased lipophilicity, which may enhance cell membrane
permeability and bioavailability of the final drug candidate.

Signaling Pathways and Mechanism of Action

Specific signaling pathways directly modulated by (4-methoxycyclohexyl)hydrazine have not
been documented. As a chemical building block, its biological effects are realized through its
derivatives. The mechanism of action of the resulting hydrazone compounds is diverse and
depends on their overall structure. For instance, some anticancer hydrazones are known to act
as chelating agents, interfering with metal-dependent enzymes essential for cell proliferation.

Conclusion

(4-methoxycyclohexyl)hydrazine is a valuable, though not extensively studied, chemical
intermediate. Its significance lies in its potential as a starting material for the synthesis of a wide
array of hydrazone derivatives. The rich history of hydrazones in medicinal chemistry, with their
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demonstrated antimicrobial, anticancer, and anti-inflammatory activities, underscores the
potential of (4-methoxycyclohexyl)hydrazine as a key component in the development of novel
therapeutics. Further research into the synthesis and biological evaluation of derivatives of this
compound is warranted to fully explore its utility in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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